5-[5-Bromopyrrolo[2,3-b]pyridin-3-yl]-N-(3-methoxybenzyl)-1,3,4-oxadiazol-2-amine
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Overview
Description
5-[5-Bromopyrrolo[2,3-b]pyridin-3-yl]-N-(3-methoxybenzyl)-1,3,4-oxadiazol-2-amine is a useful research compound. Its molecular formula is C17H14BrN5O2 and its molecular weight is 400.236. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activities
- Compounds synthesized from isonicotinic acid hydrazide, related to the chemical structure of interest, demonstrated good or moderate antimicrobial activity. This suggests potential applications in combating microbial infections (Bayrak et al., 2009).
Anticancer Properties
- Oxadiazole analogues, closely related to the compound , were evaluated for their antiproliferative and antimicrobial activities. Some of these compounds exhibited significant selectivity and growth inhibition against various human cancer cell lines, indicating potential in cancer research (Ahsan & Shastri, 2015).
- Similarly, other derivatives showed potent anticancer activity against multiple human cancer cell lines, highlighting their potential as chemotherapeutic agents (Megally Abdo & Kamel, 2015).
Electronic and Material Science
- Certain derivatives were studied for their use in electronic applications like organic light-emitting diodes. This indicates the compound's potential applicability in the field of materials science and electronic device fabrication (Wang et al., 2001).
Antibacterial Activity
- Some novel compounds synthesized from similar structures demonstrated significant antibacterial activity, suggesting possible use in developing new antibacterial agents (Hu et al., 2005).
Herbicidal Activity
- Derivatives of this compound class have shown promising herbicidal activity, indicating potential applications in agriculture for weed control (Tajik & Dadras, 2011).
Safety and Hazards
Properties
IUPAC Name |
5-(5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-N-[(3-methoxyphenyl)methyl]-1,3,4-oxadiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14BrN5O2/c1-24-12-4-2-3-10(5-12)7-21-17-23-22-16(25-17)14-9-20-15-13(14)6-11(18)8-19-15/h2-6,8-9H,7H2,1H3,(H,19,20)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTANWHPMHVTCCO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CNC2=NN=C(O2)C3=CNC4=C3C=C(C=N4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14BrN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.